Cas no 6935-16-6 (methyl 6-deoxy-6-[(2-sulfanylethyl)amino]hexopyranoside)

• Product Name: methyl 6-deoxy-6-[(2-sulfanylethyl)amino]hexopyranoside
• CAS No: 6935-16-6
• MF: C₉H₂₀ClNO₅S
• MW: 289.776801109314
• CID: 1737202
• PubChem ID: 24187085
• Update Time: 2025-04-21

methyl 6-deoxy-6-[(2-sulfanylethyl)amino]hexopyranoside Chemical and Physical Properties

Names and Identifiers

• methyl 6-deoxy-6-[(2-sulfanylethyl)amino]hexopyranoside
• 2-methoxy-6-[(2-sulfanylethylamino)methyl]oxane-3,4,5-triol,hydrochloride
• 6935-16-6
• DTXSID80637318
• NSC-58600
• Methyl 6-deoxy-6-[(2-sulfanylethyl)amino]hexopyranoside--hydrogen chloride (1/1)
• NSC58600

• Inchi： 1S/C9H19NO5S.ClH/c1-14-9-8(13)7(12)6(11)5(15-9)4-10-2-3-16;/h5-13,16H,2-4H2,1H3;1H
• InChI Key： ZNCNRFAVTCPRMJ-UHFFFAOYSA-N
• SMILES： Cl.SCCNCC1C(C(C(C(OC)O1)O)O)O

Computed Properties

• Exact Mass: 253.09847
• Monoisotopic Mass: 289.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 419.9°C at 760 mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.559
• PSA: 91.18
• LogP: -0.84730